Cas no 2172312-97-7 ({1-(2,6-dimethylphenyl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(2,6-dimethylphenyl)methylazetidin-2-yl}methanamine
• CAS No: 2172312-97-7
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 6053890
• PubChem ID: 165509172
• Update Time: 2025-07-19

{1-(2,6-dimethylphenyl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2,6-dimethylphenyl)methylazetidin-2-yl}methanamine
• EN300-1282217
• {1-[(2,6-dimethylphenyl)methyl]azetidin-2-yl}methanamine
• 2172312-97-7

• Inchi： 1S/C13H20N2/c1-10-4-3-5-11(2)13(10)9-15-7-6-12(15)8-14/h3-5,12H,6-9,14H2,1-2H3
• InChI Key： IHOWOUOJIMFVIG-UHFFFAOYSA-N
• SMILES： N1(CC2C(C)=CC=CC=2C)CCC1CN

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Additional information on {1-(2,6-dimethylphenyl)methylazetidin-2-yl}methanamine

Introduction to {1-(2,6-dimethylphenyl)methylazetidin-2-yl}methanamine (CAS No. 2172312-97-7)

{1-(2,6-dimethylphenyl)methylazetidin-2-yl}methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2172312-97-7, belongs to the class of azetidine derivatives, which are known for their diverse applications in medicinal chemistry. The presence of a tertiary amine group and a substituted aromatic ring makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural framework of {1-(2,6-dimethylphenyl)methylazetidin-2-yl}methanamine consists of an azetidine ring substituted at the 2-position with a {1-(2,6-dimethylphenyl)methyl} group, which contributes to its complex chemical behavior. The aromatic ring is further functionalized with two methyl groups at the 2 and 6 positions, enhancing its lipophilicity and potentially influencing its interactions with biological targets. This specific arrangement of functional groups has been strategically designed to optimize pharmacokinetic properties and improve binding affinity to therapeutic targets.

In recent years, there has been a growing interest in azetidine derivatives as pharmacophores due to their ability to mimic natural amino acids while maintaining a distinct chemical profile. This unique characteristic allows them to interact with biological systems in novel ways, making them valuable tools for developing new drugs. {1-(2,6-dimethylphenyl)methylazetidin-2-yl}methanamine represents a cutting-edge compound in this category, with potential applications ranging from antimicrobial agents to central nervous system (CNS) therapeutics.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The tertiary amine group in {1-(2,6-dimethylphenyl)methylazetidin-2-yl}methanamine can serve as a hydrogen bond acceptor or donor, facilitating interactions with enzymes and proteins. This property is particularly relevant in the context of drug design, where precise molecular interactions are crucial for achieving desired therapeutic effects. Furthermore, the aromatic ring can engage in π-stacking interactions with biological targets, further enhancing binding affinity.

Recent studies have highlighted the importance of azetidine derivatives in addressing unmet medical needs. For instance, modifications of the azetidine core have been shown to improve solubility and metabolic stability, key factors for drug efficacy and safety. The compound {1-(2,6-dimethylphenyl)methylazetidin-2-yl}methanamine aligns with these trends by incorporating structural elements that enhance its pharmacological profile. Its potential to interact with multiple targets makes it a versatile scaffold for developing novel therapeutics.

The synthesis of {1-(2,6-dimethylphenyl)methylazetidin-2-yl}methanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve the desired structural complexity. These methods not only enhance efficiency but also allow for the introduction of diverse functional groups, expanding the compound's therapeutic potential.

Evaluation of {1-(2,6-dimethylphenyl)methylazetidin-2-yl}methanamine's biological activity has revealed promising results in preclinical studies. Initial assays have demonstrated its ability to inhibit specific enzymes implicated in various diseases, including inflammation and neurodegeneration. The compound's interaction with these enzymes suggests that it may have therapeutic benefits in conditions where enzyme dysregulation plays a critical role. Further research is warranted to elucidate its mechanism of action and assess its potential as a lead compound for drug development.

The pharmacokinetic properties of {1-(2,6-dimethylphenyl)methylazetidin-2-yl}methanamine are also of significant interest. Studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for clinical efficacy. The presence of lipophilic substituents enhances its membrane permeability, while the polar amine group aids in renal clearance. These properties make it a promising candidate for oral administration and systemic delivery.

Future directions for research on {1-(2,6-dimethylphenyl)methylazetidin-2-yl}methanamine include exploring its potential in combination therapies and investigating its effects on disease models in vivo. By leveraging computational modeling and high-throughput screening techniques, researchers can identify additional derivatives with enhanced properties. This approach will accelerate the discovery process and facilitate the development of next-generation therapeutics based on this scaffold.

In conclusion,{1-(2,6-dimethylphenyl)methylazetidin-2-yl}methanamine (CAS No. 2172312-97-7) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further investigation. As research continues to uncover new biological activities and optimize synthetic methodologies，this compound is poised to play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.